3-Piperidin-4-yl-1H-pyrrolo[3,2-c]pyridine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 3-piperidin-4-yl-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C12H15N3/c1-4-13-5-2-9(1)10-8-15-12-3-6-14-7-11(10)12/h3,6-9,13,15H,1-2,4-5H2
• InChI Key: QVRSFBCEBCYYBS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CNC3=C2C=NC=C3

Description

3-Piperidin-4-yl-1H-pyrrolo[3,2-c]pyridine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(1H-Pyrrolo[3,2-c]pyridin-3-yl)-piperidine-1-carboxylic acid tert-butyl ester (2.0 g, 6.6 mmol) was set stirring in 1:1 TFA/CH2Cl2. After 45 min the mixture was evaporated and the golden oil brought up in Et2O. A solid formed and was filtered, washed with Et2O and air dried to give 2.1 g (100%) of a white solid as a TFA salt. MS (electrospray): exact mass calculated for C12H15N3, 201.13; m/z found, 202.1 [M++H]. 1H NMR (CDCl3, 400 MHz): 9.4 (br s, 1H), 8.96 (s, 1H), 8.26 (d, J=5.87 Hz, 1H), 7.24 (s, 1H), 6.99 (s, 1H), 3.22-3.16 (m, 2H), 3.05-2.95 (m, 1H), 2.86-2.77 (m, 2H), 2.05 (d, J=12.72 Hz, 2H), 1.89 (br s, 1H), 1.75-1.63 (m, 2H).